molecular formula C7H8N2S B1420998 2-(Dimethyl-1,3-thiazol-2-yl)acetonitrile CAS No. 1248557-85-8

2-(Dimethyl-1,3-thiazol-2-yl)acetonitrile

Cat. No. B1420998
M. Wt: 152.22 g/mol
InChI Key: ZZUFHCBRALCGFV-UHFFFAOYSA-N
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Description

“2-(Dimethyl-1,3-thiazol-2-yl)acetonitrile” is a compound that contains a thiazole ring. Thiazoles are aromatic five-membered heterocycles containing one sulfur and one nitrogen atom . They have gained considerable attention due to their broad applications in different fields, such as agrochemicals, industrial, and photographic sensitizers . They also have pharmaceutical and biological activities that include antimicrobial, antiretroviral, antifungal, anticancer, antidiabetic, anti-inflammatory, anti-Alzheimer, antihypertensive, antioxidant, and hepatoprotective activities .


Synthesis Analysis

Thiazoles are synthesized through various methods. One of the methods involves the benzoylation of substituted phenols under low temperature . The synthesized compounds are then screened for their antifungal activity .


Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom for completing the needs of 6π electrons to satisfy Hückel’s rule . The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution .


Chemical Reactions Analysis

The thiazole ring has many reactive positions where donor–acceptor, nucleophilic, oxidation reactions, etc., may take place . When molecules containing a thiazole ring enter physiological systems, they behave unpredictably and reset the system differently. These molecules may activate/stop the biochemical pathways and enzymes or stimulate/block the receptors in the biological systems .

Scientific Research Applications

  • Antioxidant Activity

    • Application : Thiazole derivatives have been found to act as antioxidants .
  • Analgesic Activity

    • Application : Some thiazole derivatives have shown significant analgesic (pain-relieving) activities .
  • Antimicrobial Activity

    • Application : Thiazole derivatives, including sulfathiazole, have been used as antimicrobial drugs .
  • Antiretroviral Activity

    • Application : Thiazole derivatives, such as Ritonavir, have been used as antiretroviral drugs .
  • Antifungal Activity

    • Application : Thiazole derivatives, such as Abafungin, have been used as antifungal drugs .
  • Anticancer Activity

    • Application : Thiazole derivatives, such as Tiazofurin, have been used in cancer treatment .
  • Antihypertensive Activity

    • Application : Thiazole derivatives have been found to have antihypertensive activity .
  • Anti-inflammatory Activity

    • Application : Some thiazole derivatives have shown significant anti-inflammatory activities .
  • Antischizophrenia Activity

    • Application : Thiazole derivatives have been used in the treatment of schizophrenia .
  • Antiviral Activity

    • Application : Thiazole derivatives have been used as antiviral drugs .
  • Diuretic Activity

    • Application : Thiazole derivatives have been found to have diuretic activity .
  • Anticonvulsant Activity

    • Application : Thiazole derivatives have been used as anticonvulsant drugs .

properties

IUPAC Name

2-(4,5-dimethyl-1,3-thiazol-2-yl)acetonitrile
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H8N2S/c1-5-6(2)10-7(9-5)3-4-8/h3H2,1-2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZZUFHCBRALCGFV-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(SC(=N1)CC#N)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H8N2S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

152.22 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(Dimethyl-1,3-thiazol-2-yl)acetonitrile

CAS RN

1248557-85-8
Record name 2-(dimethyl-1,3-thiazol-2-yl)acetonitrile
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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